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Compound of Interest

Compound Name: Fluorescein-12-dATP

Cat. No.: B10827459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluorescein-12-

deoxyadenosine triphosphate (Fluorescein-12-dATP), a crucial fluorescently labeled

nucleotide analog. This document details its chemical structure, physicochemical properties,

and its wide-ranging applications in molecular biology and cellular analysis. Detailed

experimental protocols and workflow visualizations are provided to facilitate its effective

implementation in research and development.

Core Chemical and Physical Properties
Fluorescein-12-dATP is a derivative of deoxyadenosine triphosphate (dATP) that incorporates

a fluorescein fluorophore attached via a 12-atom linker. This modification allows for the

enzymatic incorporation of the fluorescent label into DNA, enabling the detection and analysis

of nucleic acids.

Chemical Structure and Identifiers
The fundamental chemical information for Fluorescein-12-dATP is summarized below.
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Property Value

IUPAC Name

4(or 5)-((6-((3-(4-amino-7-((2R,4S,5R)-4-

hydroxy-5-

(((hydroxy((hydroxy(phosphonooxy)phosphoryl)

oxy)phosphoryl)oxy)methyl)tetrahydrofuran-2-

yl)-7H-pyrrolo[2,3-d]pyrimidin-5-yl)prop-2-yn-1-

yl)amino)-6-oxohexyl)carbamoyl)-2-(6-hydroxy-

3-oxo-3H-xanthen-9-yl)benzoic acid

SMILES String

O=C(CCCCCNC(C1=CC=C(C(O)=O)C(C2=C(C

=C3)C(OC4=C2C=CC(O)=C4)=CC3=O)=C1)=O

)NCC#CC5=CN([C@]6([H])O--INVALID-LINK----

INVALID-LINK--C6)C7=C5C(N)=NC=N7

InChI Key PQEAESNEXFDRIG-VZJTURQYSA-N[1]

Molecular Formula C41H41N6O19P3[1]

Physicochemical and Spectroscopic Data
The key quantitative properties of Fluorescein-12-dATP are presented in the following table

for easy reference.

Property Value Reference

Molecular Weight 1014.7 g/mol [1]

Excitation Maximum (λex) 498 nm [1]

Emission Maximum (λem) 517 nm [1]

Extinction Coefficient (ε)
83,000 L·mol⁻¹·cm⁻¹ at 492 nm

(in Tris-HCl, pH 7.5)

Quantum Yield (Φ) 0.79 - 0.95

Purity ≥95% (HPLC)

Solubility Water

Storage -20°C, protected from light
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Applications in Molecular Biology and Drug
Development
Fluorescein-12-dATP is a versatile tool for non-radioactive labeling of DNA. Its ability to be

incorporated by various DNA polymerases makes it suitable for a wide array of applications.

Key Applications at a Glance
DNA Sequencing: As a fluorescently labeled terminator or internal nucleotide.

Polymerase Chain Reaction (PCR): For the generation of fluorescently labeled DNA probes.

Fluorescence in situ Hybridization (FISH): As a probe for detecting specific DNA sequences

in cells and tissues.

3'-End Labeling: For labeling the 3' termini of DNA fragments.

Nick Translation and Random Priming: For generating labeled DNA probes.

DNA-Protein Interaction Studies: For visualizing and quantifying interactions.

Single-Molecule Imaging: For tracking individual DNA molecules and replication events.

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing Fluorescein-12-
dATP.

Enzymatic Incorporation of Fluorescein-12-dATP into
DNA
The following diagram illustrates the general workflow for incorporating Fluorescein-12-dATP
into a DNA strand using a DNA polymerase.
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General Workflow for Enzymatic Incorporation of Fluorescein-12-dATP

Reactants

Process Products & Purification

DNA Template/Primer

Prepare Reaction Mixture

dATP, dCTP, dGTP, dTTP

Fluorescein-12-dATP

DNA Polymerase

Incubate at Optimal Temperature Fluorescently Labeled DNA Purify Labeled DNA

Click to download full resolution via product page

Enzymatic incorporation of Fluorescein-12-dATP into DNA.

Protocol for 3'-End Labeling using Terminal
deoxynucleotidyl Transferase (TdT)
This protocol describes the addition of Fluorescein-12-dATP to the 3'-hydroxyl terminus of a

DNA molecule.

Materials:

DNA fragment (10-50 pmol)

Terminal deoxynucleotidyl Transferase (TdT)

5x TdT Reaction Buffer
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Fluorescein-12-dATP (1 mM stock)

Nuclease-free water

0.5 M EDTA, pH 8.0

Spin column for purification

Procedure:

In a microcentrifuge tube on ice, combine the following:

DNA fragment: 10-50 pmol

5x TdT Reaction Buffer: 10 µL

Fluorescein-12-dATP (1 mM): 1 µL

Terminal deoxynucleotidyl Transferase (20 U/µL): 1 µL

Nuclease-free water to a final volume of 50 µL

Mix gently by pipetting and briefly centrifuge.

Incubate the reaction at 37°C for 1-2 hours.

Stop the reaction by adding 5 µL of 0.5 M EDTA, pH 8.0.

Purify the labeled DNA from unincorporated nucleotides using a spin column according to

the manufacturer's instructions.

Store the labeled probe at -20°C, protected from light.
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Workflow for 3'-End Labeling with TdT

Start: DNA Fragment

Prepare Reaction Mix
(DNA, TdT, Buffer, F-12-dATP)

1. Combine Reactants

Incubate at 37°C

2. Enzymatic Reaction

Stop Reaction with EDTA

3. Terminate

Purify with Spin Column

4. Remove Unincorporated Nucleotides

End: Labeled DNA Probe

5. Final Product
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Principle of Fluorescence in situ Hybridization (FISH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fluorescein-12-dATP: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827459#fluorescein-12-datp-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b10827459#fluorescein-12-datp-chemical-structure
https://www.benchchem.com/product/b10827459#fluorescein-12-datp-chemical-structure
https://www.benchchem.com/product/b10827459#fluorescein-12-datp-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

